Cas no 25870-67-1 (2-Propen-1-one,1,3-bis(4-nitrophenyl)-)
25870-67-1 structure
Product Name:2-Propen-1-one,1,3-bis(4-nitrophenyl)-
CAS No:25870-67-1
MF:C15H10N2O5
MW:298.25030374527
CID:258744
PubChem ID:5356340
Update Time:2025-04-19
2-Propen-1-one,1,3-bis(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,1,3-bis(4-nitrophenyl)-
- (E)-1,3-bis(4-nitrophenyl)prop-2-en-1-one
- (2E)-1,3-Bis(4-nitrophenyl)prop-2-en-1-one
- 2-propen-1-one, 1,3-bis(4-nitrophenyl)-, (2E)-
- NSC-54890
- 44DINITROCHALCONE
- CHALCONE, 4,4'-DINITRO-
- CCRIS 1673
- SR-01000078483
- AKOS001586695
- SR-01000078483-1
- SCHEMBL6733854
- SCHEMBL6733848
- CHEMBL144962
- NSC54890
- DTXSID901031005
- 2-Propen-1-one, 1,3-bis(4-nitrophenyl)-
- 4,4'-Dinitrochalcone
- (E)-1, 3-bis(4-nitrophenyl)prop-2-en-1-one
- 25870-67-1
- VVTIIOZTCXSWKR-XCVCLJGOSA-N
-
- Inchi: 1S/C15H10N2O5/c18-15(12-4-8-14(9-5-12)17(21)22)10-3-11-1-6-13(7-2-11)16(19)20/h1-10H/b10-3+
- InChI Key: VVTIIOZTCXSWKR-XCVCLJGOSA-N
- SMILES: O=C(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 298.059
- Monoisotopic Mass: 298.05897142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 103.35
2-Propen-1-one,1,3-bis(4-nitrophenyl)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
25870-67-1 (2-Propen-1-one,1,3-bis(4-nitrophenyl)-) Related Products
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